Cas no 2957-06-4 (3,5-Hexadien-2-one)

• Product Name: 3,5-Hexadien-2-one
• CAS No: 2957-06-4
• MF: C₆H₈O
• MW: 96.127121925354
• CID: 263333
• PubChem ID: 6436921
• Update Time: 2025-04-19

3,5-Hexadien-2-one Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadien-2-one
• hexa-3,5-dien-2-one
• hexadienone
• DACOGBAZMZEGQL-SNAWJCMRSA-N
• 2957-06-4
• EINECS 220-978-4

• Inchi： 1S/C6H8O/c1-3-4-5-6(2)7/h3-5H,1H2,2H3/b5-4+
• InChI Key： DACOGBAZMZEGQL-SNAWJCMRSA-N
• SMILES： O=C(C)/C=C/C=C

Computed Properties

• Exact Mass: 96.05754
• Monoisotopic Mass: 96.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07